![molecular formula C15H14N2O3S B4763809 1-allyl-5-(2-methoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione](/img/structure/B4763809.png)
1-allyl-5-(2-methoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione
Overview
Description
1-allyl-5-(2-methoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as thio-barbituric acid derivative, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is synthesized through a multistep process, and its structure has been confirmed using various analytical techniques.
Mechanism of Action
The exact mechanism of action of 1-allyl-5-(2-methoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood. However, it is believed to act on the central nervous system by enhancing the activity of gamma-aminobutyric acid (GABA), an inhibitory neurotransmitter. This leads to the suppression of neuronal activity, resulting in the observed sedative and anticonvulsant effects.
Biochemical and Physiological Effects:
Studies have shown that 1-allyl-5-(2-methoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedioneric acid derivatives, including this compound, can modulate the activity of various enzymes and receptors in the body. These include the inhibition of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, and the activation of serotonin receptors, which play a crucial role in mood regulation.
Advantages and Limitations for Lab Experiments
The 1-allyl-5-(2-methoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedioneric acid derivative has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and its structure can be confirmed using various analytical techniques. However, the compound has limitations in terms of its stability and solubility, which can affect its efficacy in certain experiments.
Future Directions
There are several potential future directions for research on 1-allyl-5-(2-methoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. These include further studies on its mechanism of action, as well as its potential applications in the treatment of neurological disorders and cancer. Additionally, research could focus on the development of more stable and soluble derivatives of 1-allyl-5-(2-methoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedioneric acid for use in laboratory experiments.
Scientific Research Applications
The 1-allyl-5-(2-methoxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedioneric acid derivative has been extensively studied for its potential therapeutic applications. It has been reported to possess anticonvulsant, sedative, and hypnotic properties. Additionally, this compound has shown promise as an anticancer agent, with studies demonstrating its ability to induce apoptosis in cancer cells.
properties
IUPAC Name |
(5E)-5-[(2-methoxyphenyl)methylidene]-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O3S/c1-3-8-17-14(19)11(13(18)16-15(17)21)9-10-6-4-5-7-12(10)20-2/h3-7,9H,1,8H2,2H3,(H,16,18,21)/b11-9+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGQSVRPCZUGXIJ-PKNBQFBNSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C=C2C(=O)NC(=S)N(C2=O)CC=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1/C=C/2\C(=O)NC(=S)N(C2=O)CC=C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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